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Compound of Interest

Compound Name:
4-Amino-3-

(hydroxymethyl)benzoic acid

CAS No.: 1378955-81-7

Cat. No.: B3034110

Get Quote

Compound Identity:

IUPAC Name: 4-Amino-3-(hydroxymethyl)benzoic acid[1][2][3][4]

CAS Registry Number: 1378955-81-7[1][2][3]

Molecular Formula:

[3]

Molecular Weight: 167.16 g/mol [2][3]

Key Structural Features: Amphoteric nature (aniline amine + benzoic acid), benzylic alcohol

moiety.

Part 1: Synthesis & Structural Context
To understand the spectroscopic data, one must recognize the synthetic origin. This compound

is typically generated via the chemoselective reduction of 3-(hydroxymethyl)-4-nitrobenzoic
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acid. The transformation from a strong electron-withdrawing nitro group (

) to a strong electron-donating amino group (

) induces drastic shielding effects in the NMR spectrum, serving as the primary validation
marker.

Reaction Scheme & Fragmentation Logic
The following diagram illustrates the synthesis from the nitro-precursor and the key Mass

Spectrometry fragmentation pathways used for identification.

Precursor:
3-(Hydroxymethyl)-4-nitrobenzoic acid

(MW: 197.14)

Target:
4-Amino-3-(hydroxymethyl)benzoic acid

(MW: 167.16)

Reduction (H2/Pd or SnCl2)
-NO2 -> -NH2

Fragment [M-OH]+
(Benzylic Cation)

m/z ~150
MS: Loss of -OH (17 Da)

Fragment [M-COOH]+
(Decarboxylation)

m/z ~122

MS: Loss of -COOH (45 Da)

Click to download full resolution via product page

Figure 1:Synthetic pathway from nitro-precursor and primary MS fragmentation ions.

Part 2: Nuclear Magnetic Resonance (NMR)
Spectroscopy
The NMR profile is dominated by the 1,2,4-substitution pattern on the aromatic ring. The

solvent of choice is DMSO-

due to the compound's polarity and potential zwitterionic behavior.

H NMR Data (400 MHz, DMSO- )
The reduction of the nitro group causes a significant upfield shift of the proton ortho to the

nitrogen (H-5).
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Position

Chemical Shift
(

, ppm)

Multiplicity Integration
Assignment
Logic

-COOH 12.0 – 12.5 Broad Singlet 1H

Carboxylic acid

proton

(exchangeable).

H-2 7.78 – 7.82
Doublet (

Hz)
1H

Meta to amine,

ortho to

COOH/CH2OH.

Deshielded by

acid.

H-6 7.55 – 7.60
dd (

Hz)
1H

Meta to amine,

ortho to COOH.

H-5 6.58 – 6.65
Doublet (

Hz)
1H

Ortho to amine.

Significantly

shielded (upfield)

relative to nitro

precursor (~7.5

ppm).

-NH 5.40 – 5.80 Broad Singlet 2H

Aniline protons.

Chemical shift

varies with

concentration/wa

ter content.

-OH 4.90 – 5.10 Triplet or Broad 1H

Hydroxyl proton

(often couples to

CH

in dry DMSO).

-CH

-

4.35 – 4.45 Doublet or

Singlet

2H Benzylic

methylene.

Appears as
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doublet if

coupled to OH.

C NMR Data (100 MHz, DMSO- )

Carbon Type
Shift (

, ppm)
Assignment

C=O 167.5 – 168.0 Carboxylic acid carbonyl.

C-NH

(C4)
150.0 – 152.0

Ipso-carbon attached to amine

(highly deshielded).

C-COOH (C1) 116.0 – 118.0 Ipso-carbon attached to acid.

Ar-CH (C2) 130.0 – 131.5
Aromatic methine (ortho to

acid).

Ar-CH (C6) 128.5 – 129.5 Aromatic methine.

Ar-CH (C5) 113.0 – 114.5
Aromatic methine (ortho to

amine, shielded).

C-CH

OH (C3)
124.0 – 126.0 Quaternary aromatic carbon.

-CH

-
59.0 – 61.0 Benzylic carbon.

Part 3: Infrared (IR) Spectroscopy
The IR spectrum confirms the presence of three distinct functional groups: the amine, the

carboxylic acid, and the alcohol.
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Functional Group
Wavenumber (cm

)
Appearance Diagnostic Note

O-H / N-H Stretch 3200 – 3450 Broad / Multiple

Overlapping bands.

Primary amine

typically shows two

weak spikes

(sym/asym) on the

broad OH shoulder.

C=O Stretch 1670 – 1690 Strong

Characteristic of

conjugated carboxylic

acids (dimer). Lower

frequency than esters.

C=C Aromatic 1580 – 1610 Medium
Benzene ring

breathing modes.

N-H Bend 1510 – 1550 Medium/Strong
"Amide II" like band,

typical for anilines.

C-O Stretch 1010 – 1050 Strong
Primary alcohol (

) stretch.

Part 4: Mass Spectrometry (MS)
Ionization Mode: Electrospray Ionization (ESI) is preferred.

Polarity: Positive (ESI+) and Negative (ESI-) modes are both active due to the amphoteric

structure.

ESI(+) Data:

[M+H]

:

168.17 (Base Peak).
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[M+Na]

:

190.15.

Fragmentation:

150 ([M+H] - H

O): Loss of water from the hydroxymethyl group, forming a stabilized benzylic cation.

122 ([M+H] - HCOOH): Loss of formic acid equivalent or sequential loss of water and CO.

Part 5: Experimental Protocol for Analysis
Sample Preparation for NMR
To ensure the resolution of the labile protons (-OH, -NH

, -COOH), strict anhydrous conditions are required.

Solvent: Use DMSO-

(99.9% D) stored over molecular sieves.

Concentration: Dissolve 5–10 mg of sample in 0.6 mL solvent.

Temperature: Run at 298 K. If peaks are broad (due to restricted rotation or exchange),

elevate to 313 K.

Quality Control Check (Self-Validating)
Validation 1 (Shift Logic): Check the H-5 proton. If it appears >7.0 ppm, the reduction is

incomplete (presence of nitro-precursor). It must be <6.7 ppm.

Validation 2 (Integration): The ratio of the aromatic protons (3H) to the benzylic methylene

(2H) must be exactly 3:2.

References
Synthesis & Precursor Data:Chem. Eur. J., 2005, 11, 6185.
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Spectral Database:National Institute of Standards and Technology (NIST) Chemistry

WebBook, Standard Reference Database Number 69.[5] (IR data for methyl 4-amino-3-

hydroxybenzoate analogs used for functional group correlation). Link

Compound Registry:PubChem Compound Summary for CID 23434934, 4-Amino-3-
(hydroxymethyl)benzoic acid.[2][3] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 4-
Amino-3-(hydroxymethyl)benzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3034110/docs#technical-guide-spectroscopic-
characterization-of-4-amino-3-hydroxymethyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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